Cas no 71565-49-6 (2-[4-(4-chlorobenzyl)phenoxy]propanoic acid)

• Product Name: 2-[4-(4-chlorobenzyl)phenoxy]propanoic acid
• CAS No: 71565-49-6
• MF: C₁₆H₁₅ClO₃
• MW: 290.741503953934
• CID: 1750520
• PubChem ID: 3054672
• Update Time: 2025-04-21

2-[4-(4-chlorobenzyl)phenoxy]propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[4-(4-chlorobenzyl)phenoxy]propanoic acid
• 2-[4-[(4-chlorophenyl)methyl]phenoxy]propanoic acid
• (+-)-2-(4-(4-Chlorobenzyl)phenoxy)propionic acid
• SWQUMTOEXNNWLG-UHFFFAOYSA-N
• 71565-49-6
• Sgd 229-74
• BRN 1992958
• 2-[4'-(4'-chlorobenzyl)-phenoxy]-propionic acid
• SCHEMBL10967275
• DTXSID60992119
• Propionic acid, 2-(4-(4-chlorobenzyl)phenoxy)-, (+-)-
• 2-{4-[(4-Chlorophenyl)methyl]phenoxy}propanoic acid

• Inchi： 1S/C16H15ClO3/c1-11(16(18)19)20-15-8-4-13(5-9-15)10-12-2-6-14(17)7-3-12/h2-9,11H,10H2,1H3,(H,18,19)
• InChI Key： SWQUMTOEXNNWLG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CC1C=CC(=CC=1)OC(C(=O)O)C

Computed Properties

• Exact Mass: 290.07105
• Monoisotopic Mass: 290.0709720g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53